Cas no 2168778-27-4 (N-ethylbutanehydrazide)

• Product Name: N-ethylbutanehydrazide
• CAS No: 2168778-27-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6424828
• PubChem ID: 91347847
• Update Time: 2025-11-06

N-ethylbutanehydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethylbutanehydrazide
• EN300-1275850
• 2168778-27-4
• SCHEMBL18190858

• Inchi： 1S/C6H14N2O/c1-3-5-6(9)8(7)4-2/h3-5,7H2,1-2H3
• InChI Key： RSXFWCRMMUBOIP-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(CC)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on N-ethylbutanehydrazide

N-ethylbutanehydrazide (CAS No. 2168778-27-4): An Emerging Compound in Chemical and Pharmaceutical Research

N-ethylbutanehydrazide (CAS No. 2168778-27-4) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its hydrazide functional group and ethylbutane backbone, offers a versatile platform for the development of new materials and therapeutic agents.

The chemical structure of N-ethylbutanehydrazide consists of a butane chain with a hydrazide group attached to one end and an ethyl group on the other. This configuration imparts specific physical and chemical properties that make it suitable for a wide range of applications. The hydrazide group, known for its reactivity, can participate in various chemical reactions, including condensation, reduction, and oxidation processes. These reactions are crucial in the synthesis of complex molecules and the development of new materials.

Recent studies have explored the potential of N-ethylbutanehydrazide in drug discovery and development. One notable application is its use as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The hydrazide group in N-ethylbutanehydrazide can be readily modified to create prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

In addition to its role in prodrug synthesis, N-ethylbutanehydrazide has shown promise in the development of targeted drug delivery systems. Researchers have utilized the compound's reactivity to create conjugates with targeting ligands, such as antibodies or peptides. These conjugates can selectively deliver therapeutic agents to specific cells or tissues, thereby reducing side effects and improving treatment efficacy.

The versatility of N-ethylbutanehydrazide extends beyond pharmaceutical applications. In materials science, the compound has been investigated for its potential use in the synthesis of functional polymers and coatings. The hydrazide group can undergo cross-linking reactions to form stable networks with desirable mechanical properties. These materials have potential applications in areas such as biomedical devices, coatings for corrosion protection, and advanced composites.

Environmental sustainability is another area where N-ethylbutanehydrazide shows promise. The compound can be used as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after due to their reduced environmental impact. These polymers can be used in packaging materials, agricultural films, and other applications where traditional plastics are commonly used but pose significant environmental challenges.

In conclusion, N-ethylbutanehydrazide (CAS No. 2168778-27-4) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for the development of new materials, prodrugs, targeted drug delivery systems, and environmentally friendly polymers. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.